Cas no 1803826-86-9 (Methyl 2,3-difluoro-5-(difluoromethoxy)benzoate)

• Product Name: Methyl 2,3-difluoro-5-(difluoromethoxy)benzoate
• CAS No: 1803826-86-9
• MF: C₉H₆F₄O₃
• MW: 238.135756969452
• CID: 4951241
• Update Time: 2025-06-08

Methyl 2,3-difluoro-5-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-difluoro-5-(difluoromethoxy)benzoate

• Inchi： 1S/C9H6F4O3/c1-15-8(14)5-2-4(16-9(12)13)3-6(10)7(5)11/h2-3,9H,1H3
• InChI Key： SZBLRUZIUWJEGC-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C=C1C(=O)OC)OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5

Additional information on Methyl 2,3-difluoro-5-(difluoromethoxy)benzoate

Methyl 2,3-difluoro-5-(difluoromethoxy)benzoate (CAS No. 1803826-86-9): An Overview of a Versatile Fluorinated Compound

Methyl 2,3-difluoro-5-(difluoromethoxy)benzoate (CAS No. 1803826-86-9) is a fluorinated aromatic ester that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including the presence of multiple fluorine atoms and a difluoromethoxy group, which confer it with distinct chemical and physical properties. These properties make it a valuable building block in the synthesis of a wide range of functional materials and pharmaceuticals.

The molecular structure of Methyl 2,3-difluoro-5-(difluoromethoxy)benzoate consists of a benzene ring substituted with two fluorine atoms at the 2 and 3 positions and a difluoromethoxy group at the 5 position. The methyl ester group at the carboxylic acid position adds further versatility to the molecule, allowing for various chemical transformations. The presence of multiple fluorine atoms imparts enhanced lipophilicity and metabolic stability, which are highly desirable properties in drug design.

Recent research has highlighted the potential applications of Methyl 2,3-difluoro-5-(difluoromethoxy)benzoate in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent anti-cancer agents. The unique electronic and steric properties of the difluoromethoxy group enable fine-tuning of the biological activity and selectivity of these compounds, making them promising candidates for further clinical investigation.

In addition to its role in drug discovery, Methyl 2,3-difluoro-5-(difluoromethoxy)benzoate has also found applications in materials science. Its high thermal stability and excellent solubility in organic solvents make it an attractive candidate for use in polymer synthesis and coating formulations. A recent study published in Advanced Materials reported the use of this compound as a monomer in the preparation of high-performance polymers with enhanced mechanical properties and thermal stability.

The synthesis of Methyl 2,3-difluoro-5-(difluoromethoxy)benzoate typically involves several steps, including the introduction of fluorine atoms and the difluoromethoxy group onto the benzene ring. One common approach is to start with a suitably substituted benzoic acid or its derivative and then perform sequential reactions to introduce the desired functional groups. The final step involves esterification to form the methyl ester. Advances in fluorination techniques have made it possible to achieve high yields and selectivity in these reactions, making large-scale production feasible.

The physical properties of Methyl 2,3-difluoro-5-(difluoromethoxy)benzoate include a melting point ranging from 45 to 47°C and a boiling point around 180°C at reduced pressure. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide but has limited solubility in water. These properties make it suitable for use in various chemical processes and formulations.

In terms of safety, while Methyl 2,3-difluoro-5-(difluoromethoxy)benzoate is generally considered safe for laboratory use when proper handling procedures are followed, it is important to adhere to standard safety guidelines for handling organic compounds. This includes wearing appropriate personal protective equipment (PPE), ensuring adequate ventilation, and storing the compound in a cool, dry place away from incompatible materials.

The market potential for Methyl 2,3-difluoro-5-(difluoromethoxy)benzoate is significant due to its diverse applications in pharmaceuticals and materials science. As research continues to uncover new uses for this compound, its demand is expected to grow. Companies involved in drug discovery and advanced materials development are increasingly interested in incorporating this versatile molecule into their product pipelines.

In conclusion, Methyl 2,3-difluoro-5-(difluoromethoxy)benzoate (CAS No. 1803826-86-9) is a highly valuable compound with a wide range of applications in both pharmaceuticals and materials science. Its unique structural features and favorable chemical properties make it an attractive candidate for further research and development. As new advancements continue to emerge, this compound is poised to play an increasingly important role in various scientific fields.